Cas no 1262010-50-3 (5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1262010-50-3
• MF: C₁₄H₁₁ClO₄S
• MW: 310.752742052078
• MDL: MFCD18322268
• CID: 2769108
• Update Time: 2025-07-21

5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322268
• Inchi： 1S/C14H11ClO4S/c1-20(18,19)13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(15)6-10/h2-8H,1H3,(H,16,17)
• InChI Key： XUANEMPODAVZNY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(S(C)(=O)=O)=C2)=CC(Cl)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid

Recent Advances in the Study of 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262010-50-3)

5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262010-50-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the chloro and methylsulfonyl substituents, contribute to its reactivity and interaction with biological targets. Recent synthetic methodologies have optimized the production of 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid, enabling higher yields and purity, which are critical for its application in preclinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In vitro studies have demonstrated that 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

Furthermore, recent investigations into the anticancer properties of this compound have revealed its ability to induce apoptosis in certain cancer cell lines. Mechanistic studies indicate that it may interfere with cell cycle progression and activate apoptotic pathways, making it a candidate for further development in oncology. Collaborative research efforts are currently underway to explore its synergistic effects with other chemotherapeutic agents, aiming to enhance therapeutic outcomes.

The pharmacokinetic profile of 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid has also been a focus of recent research. Preliminary data suggest favorable absorption and distribution characteristics, although further studies are needed to fully understand its metabolism and excretion. These insights are crucial for designing appropriate dosage forms and administration routes in future clinical trials.

In conclusion, 5-Chloro-3-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262010-50-3) represents a promising scaffold for drug development, with demonstrated biological activities in inflammation and cancer. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological properties. The compound's potential to address unmet medical needs underscores the importance of continued investigation in this area.